Cas no 1798969-44-4 (N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide)

• Product Name: N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide
• CAS No: 1798969-44-4
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5874600
• PubChem ID: 91645791
• Update Time: 2025-10-29

N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1798969-44-4
• EN300-26597618
• Z1463277587
• N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide
• N-[(E)-2-Phenylethenyl]sulfonyl-5-propan-2-yloxypyridine-3-carboxamide

• Inchi： 1S/C17H18N2O4S/c1-13(2)23-16-10-15(11-18-12-16)17(20)19-24(21,22)9-8-14-6-4-3-5-7-14/h3-13H,1-2H3,(H,19,20)/b9-8+
• InChI Key： QIGZGJQHNQNROQ-CMDGGOBGSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C1=CN=CC(=C1)OC(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.7Ų

Additional information on N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide

Research Briefing on N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide (CAS: 1798969-44-4)

N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide (CAS: 1798969-44-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl and pyridine carboxamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis and characterization of N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide have been detailed in several recent publications. The compound is synthesized via a multi-step process involving the sulfonylation of a pyridine-3-carboxamide precursor, followed by the introduction of the propan-2-yloxy moiety. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed its structural integrity and purity. These studies highlight the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In vitro and in vivo studies have demonstrated that N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to disrupt PPIs involved in cancer cell proliferation has been investigated, with preliminary results indicating significant anti-proliferative effects in certain cancer cell lines.

Pharmacokinetic studies of N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide have revealed favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and a half-life conducive to once-daily dosing. Metabolomic analyses have identified its primary metabolites, which are predominantly formed via hepatic oxidation and conjugation pathways. These findings underscore the compound's potential for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide. Issues such as off-target effects, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects, as well as exploring its efficacy in animal models of disease.

In conclusion, N-(2-phenylethenesulfonyl)-5-(propan-2-yloxy)pyridine-3-carboxamide represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its potent biological activity, make it a valuable subject for further investigation. Future studies will be crucial in determining its therapeutic potential and advancing it toward clinical trials.